Cas no 74420-15-8 (3-bromo-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-bromo-1H-pyrrolo[2,3-b]pyridine
• CAS No: 74420-15-8
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD02179276
• CID: 59587
• PubChem ID: 5523659
• Update Time: 2025-06-08

3-bromo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-azaindole
• 3-Bromo-1H-pyrrolo[2,3-b]pyridine
• CS-B0099
• BCP27031
• BDBM50578090
• A838122
• DTXSID80420606
• A9538
• FT-0649542
• 1H-PYRROLO[2,3-B]PYRIDINE, 3-BROMO-
• SCHEMBL12913737
• 3-Bromo-7-aza indole
• 2R-0634
• VJDGIJDCXIEXPF-UHFFFAOYSA-N
• 3-Bromo-7-azaindole, 97%
• 3-bromo-1H-pyrrolo[2, 3-b]pyridine
• 3-bromo-1-H-pyrrolo[2,3-b]pyridine
• PB15709
• MFCD02179276
• AC-3102
• CHEMBL4866966
• AKOS005070014
• 74420-15-8
• AM20061481
• HY-30017
• 3-bromanyl-1H-pyrrolo[2,3-b]pyridine
• B3675
• EN300-304836
• SY003833
• J-511809
• MFCD02179272
• SCHEMBL410624
• 3-Bromo-pyrrolo[2,3-b]pyridine;
• DB-022370
• 3-bromo-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD02179276
• Inchi： 1S/C7H5BrN2/c8-6-4-10-7-5(6)2-1-3-9-7/h1-4H,(H,9,10)
• InChI Key： VJDGIJDCXIEXPF-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.77
• Melting Point: 185-189 °C
• Boiling Point: 336.4℃ at 760 mmHg
• Flash Point: 157.3℃
• PSA: 28.68000
• LogP: 2.32540

3-bromo-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H315,H318,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Room temperature
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R37/38; R41

Additional information on 3-bromo-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Application of 3-Bromo-1H-pyrrolo[2,3-b]pyridine (CAS: 74420-15-8) in Chemical Biology and Pharmaceutical Research

3-Bromo-1H-pyrrolo[2,3-b]pyridine (CAS: 74420-15-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeting specific protein-protein interactions and modulating key signaling pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most notable applications of 3-bromo-1H-pyrrolo[2,3-b]pyridine is its role in the synthesis of JAK (Janus kinase) inhibitors. JAKs are critical components of the JAK-STAT signaling pathway, which is implicated in numerous inflammatory and autoimmune diseases. Researchers have successfully utilized 3-bromo-1H-pyrrolo[2,3-b]pyridine as a key intermediate in the development of novel JAK inhibitors with improved selectivity and reduced off-target effects. Recent preclinical studies have demonstrated the efficacy of these inhibitors in models of rheumatoid arthritis and psoriasis, paving the way for potential clinical applications.

In addition to its role in kinase inhibitor development, 3-bromo-1H-pyrrolo[2,3-b]pyridine has been explored as a scaffold for the design of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a promising class of therapeutic agents that selectively degrade target proteins via the ubiquitin-proteasome system. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 3-bromo-1H-pyrrolo[2,3-b]pyridine into a PROTAC targeting BRD4, a protein implicated in various cancers. The resulting compound exhibited potent degradation activity and favorable pharmacokinetic properties, highlighting the versatility of this chemical scaffold.

Recent advancements in synthetic methodologies have also expanded the utility of 3-bromo-1H-pyrrolo[2,3-b]pyridine. A 2022 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the pyrrolopyridine core. This breakthrough has facilitated the rapid synthesis of diverse derivatives, accelerating structure-activity relationship (SAR) studies and drug discovery efforts. The improved synthetic accessibility has particularly benefited the development of CNS-targeting drugs, where the pyrrolopyridine scaffold has shown excellent blood-brain barrier permeability.

Ongoing research continues to uncover new applications for 3-bromo-1H-pyrrolo[2,3-b]pyridine. A recent patent application (WO2023056789) disclosed its use in the development of allosteric modulators for G protein-coupled receptors (GPCRs), while another study demonstrated its incorporation into fluorescent probes for live-cell imaging of enzymatic activity. These diverse applications underscore the compound's importance as a multifunctional tool in chemical biology and drug discovery. As research progresses, 3-bromo-1H-pyrrolo[2,3-b]pyridine is expected to play an increasingly prominent role in addressing unmet medical needs through innovative therapeutic strategies.